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Compound of Interest

Compound Name: Zolazepam-d3

Cat. No.: B15295360

L  Get Quote

For researchers, scientists, and drug development professionals, the Certificate of Analysis
(CoA) for a deuterated standard like Zolazepam-d3 is a critical document that guarantees the
identity, purity, and quality of the material. This guide provides an in-depth explanation of the
data and methodologies presented in a typical Zolazepam-d3 CoA, ensuring its effective use in
a research and development setting.

Compound Information

This section provides fundamental details about Zolazepam-d3.

Parameter

Value

Compound Name

Zolazepam-d3

CAS Number 1286480-83-8[1]

Chemical Formula C15H12DsFN4O

Molecular Weight 291.33 g/mol

Structure (As per provided chemical structure)
Appearance White to Off-White Solid

Solubility Soluble in DMSO, Methanol

Storage Conditions

-20°C, Inert atmosphere
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Analytical Data

This core section of the CoA presents the quantitative results from various analytical tests
performed to characterize the Zolazepam-d3 standard.

itv and Identi

Test Method Specification Result

High-Performance
Purity (by HPLC) Liquid >98% 99.5%
Chromatography

_ Proton Nuclear
Identity (by *H NMR) ) Conforms to Structure  Conforms
Magnetic Resonance

Identity (by MS) Mass Spectrometry Conforms to Structure  Conforms

| ic Puri

Test Method Specification Result

Deuterium
) Mass Spectrometry >99% 99.6% (d3)
Incorporation

d0=0.1%, d1=0.3%,

Isotopic Distribution Mass Spectrometry Report
d2=0.0%, d3=99.6%

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of the analytical results.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment

¢ Instrumentation: Agilent 1260 Infinity Il HPLC or equivalent with a Diode Array Detector
(DAD).

¢ Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 um).
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Mobile Phase: A gradient of Acetonitrile and Water (both with 0.1% Formic Acid).
Flow Rate: 1.0 mL/min.

Column Temperature: 30°C.

Detection Wavelength: 254 nm.

Injection Volume: 5 pL.

Procedure: A solution of Zolazepam-d3 is prepared in the mobile phase and injected into the
HPLC system. The peak area of the principal peak is compared to the total area of all peaks
to determine the purity.

Nuclear Magnetic Resonance (NMR) for Structural
Confirmation

Instrumentation: Bruker Avance Il 400 MHz NMR spectrometer or equivalent.
Solvent: Deuterated Dimethyl Sulfoxide (DMSO-d6).

Procedure: A sample of Zolazepam-d3 is dissolved in the deuterated solvent. Proton (*H)
NMR spectra are acquired. The chemical shifts, splitting patterns, and integration values are
analyzed to confirm that the observed spectrum is consistent with the known structure of
Zolazepam, accounting for the deuterium labeling.

Mass Spectrometry (MS) for Identity and Isotopic Purity

Instrumentation: Agilent 6545 Q-TOF LC/MS or equivalent.
lonization Source: Electrospray lonization (ESI) in positive mode.

Procedure: The sample is introduced into the mass spectrometer. The mass-to-charge ratio
(m/z) of the molecular ion is measured to confirm the molecular weight of Zolazepam-d3.
The isotopic distribution is analyzed to determine the percentage of the d3 species and to
quantify the presence of dO, d1, and d2 isotopologues.
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Visualizing the CoA Workflow and Key
Relationships

To better understand the logical flow of a Certificate of Analysis and the relationships between
its components, the following diagrams are provided.

Analytical Testing
Sample Reception Data Analysis & Reporting Quality Release

Data Review & Analysis }—P{ CoA Generation QA Review & Approval Product Release

Sample Receipt & Login NMR (Identity)

Testing
MS (Identity & Isotopic Purity)

Click to download full resolution via product page

Caption: Workflow of a Certificate of Analysis from sample receipt to product release.
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Zolazepam-d3 Structure

C1s5H12D3FN4O
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Click to download full resolution via product page

Caption: Relationship between analytical techniques and the properties they determine for
Zolazepam-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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